![molecular formula C14H18N4O2S B4614124 4-{[(4,5-dimethyl-2-thienyl)carbonyl]amino}-1-ethyl-N-methyl-1H-pyrazole-3-carboxamide](/img/structure/B4614124.png)
4-{[(4,5-dimethyl-2-thienyl)carbonyl]amino}-1-ethyl-N-methyl-1H-pyrazole-3-carboxamide
Overview
Description
4-{[(4,5-dimethyl-2-thienyl)carbonyl]amino}-1-ethyl-N-methyl-1H-pyrazole-3-carboxamide is a useful research compound. Its molecular formula is C14H18N4O2S and its molecular weight is 306.39 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 306.11504700 g/mol and the complexity rating of the compound is 406. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Characterization
The compound 4-{[(4,5-dimethyl-2-thienyl)carbonyl]amino}-1-ethyl-N-methyl-1H-pyrazole-3-carboxamide and its derivatives have been explored in various synthetic pathways to create novel thienopyrazole derivatives with potential biological activities. For example, Ahmed et al. (2018) described innovative methods for synthesizing thienopyrazole derivatives, highlighting their structural characterization through FT-IR, 1H-NMR, and mass spectroscopy analyses (Ahmed, El-Dean, Zaki, & Radwan, 2018). These synthetic routes offer a foundation for producing compounds with potential therapeutic applications, emphasizing the importance of detailed chemical characterization in the development of new pharmaceuticals.
Biological Activities
The exploration of thienopyrazole derivatives extends to evaluating their biological activities, including antimicrobial and anti-inflammatory effects. El-Dean, Zaki, & Abdulrazzaq (2015) reported on the synthesis of 4-amino-3-methyl-1-phenyl-1H-5-substituted thieno[2,3-c]pyrazoles, finding that these compounds demonstrated significant antibacterial and antifungal activities against various pathogenic strains. Additionally, some synthesized compounds exhibited notable anti-inflammatory activity in carrageenan-induced rat paw edema assays, suggesting their potential as therapeutic agents in treating inflammation and infectious diseases (El-Dean, Zaki, & Abdulrazzaq, 2015).
Anticancer Potential
Further research into the applications of thienopyrazole derivatives includes the investigation of their anticancer properties. The synthesis of novel pyrazolopyrimidines derivatives and their evaluation as anticancer and anti-5-lipoxygenase agents reveal the potential therapeutic benefits of these compounds. Rahmouni et al. (2016) synthesized a series of these derivatives, demonstrating cytotoxic effects against various cancer cell lines with some compounds showing potent activity, suggesting their utility in cancer treatment strategies (Rahmouni et al., 2016).
Properties
IUPAC Name |
4-[(4,5-dimethylthiophene-2-carbonyl)amino]-1-ethyl-N-methylpyrazole-3-carboxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N4O2S/c1-5-18-7-10(12(17-18)14(20)15-4)16-13(19)11-6-8(2)9(3)21-11/h6-7H,5H2,1-4H3,(H,15,20)(H,16,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ORHRIYCIYXRRGG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=C(C(=N1)C(=O)NC)NC(=O)C2=CC(=C(S2)C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N4O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.39 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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